Cas no 1806578-70-0 (1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one)

• Product Name: 1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one
• CAS No: 1806578-70-0
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 5008045
• Update Time: 2025-11-01

1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one

• Inchi： 1S/C11H12BrClO/c1-7-9(6-12)4-3-5-10(7)11(14)8(2)13/h3-5,8H,6H2,1-2H3
• InChI Key： JAGJBHXROUWLSE-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(C(C)Cl)=O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one

Introduction to 1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one (CAS No. 1806578-70-0)

1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one (CAS No. 1806578-70-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a bromomethyl group, a methylphenyl moiety, and a chloropropanone functional group. These features contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one can be represented as follows: C₁₁H₁₃BrClO. The presence of the bromomethyl and chloro substituents provides multiple reaction sites for further functionalization, making it an attractive starting material for the development of novel compounds. Recent studies have explored the use of this compound in the synthesis of bioactive molecules, particularly those with potential therapeutic applications.

In the pharmaceutical industry, 1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one has shown promise as a building block for the synthesis of drugs targeting various diseases. For instance, researchers have utilized this compound to develop inhibitors of specific enzymes involved in cancer pathways. The bromomethyl group can be used to form covalent bonds with target proteins, enhancing the potency and selectivity of the resulting drug candidates. Additionally, the chloro substituent can be replaced with other functional groups to fine-tune the pharmacological properties of the final product.

Beyond pharmaceuticals, 1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one has also found applications in materials science. Its reactivity and structural diversity make it suitable for the synthesis of polymers and other advanced materials. For example, recent studies have demonstrated the use of this compound in the preparation of functionalized polymers with improved mechanical properties and enhanced biocompatibility. These materials have potential applications in areas such as tissue engineering and drug delivery systems.

The synthesis of 1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitutions. Advances in catalytic methods have also contributed to more efficient and environmentally friendly synthetic strategies for this compound.

In terms of safety and handling, it is important to note that while 1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one is not classified as a hazardous material under current regulations, proper precautions should be taken during its use to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas or fume hoods.

The ongoing research on 1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one continues to uncover new applications and improve our understanding of its properties. For instance, recent studies have explored its potential as a precursor for the synthesis of fluorescent probes used in biological imaging. The ability to modify the structure through various functional groups opens up numerous possibilities for tailoring its properties for specific applications.

In conclusion, 1-(3-(Bromomethyl)-2-methylphenyl)-2-chloropropan-1-one (CAS No. 1806578-70-0) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure provides a foundation for the development of novel bioactive molecules and advanced materials, making it an important intermediate in modern chemical research.